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Compound of Interest

Methyl 2,4-
Compound Name:
Bis(benzyloxy)phenylacetate

Cat. No.: B168837

CAS Number: 151255-80-0
For: Researchers, Scientists, and Drug Development Professionals

Disclaimer: Publicly available information on Methyl 2,4-Bis(benzyloxy)phenylacetate is
limited. This guide synthesizes available data and provides context based on related chemical
principles. A significant portion of the requested experimental and biological data is not
available in the public domain for this specific compound.

Core Compound Identification

Methyl 2,4-Bis(benzyloxy)phenylacetate is a substituted aromatic carboxylic acid ester. Its
structure features a central phenylacetate core with two benzyl ether protecting groups at the 2
and 4 positions of the phenyl ring. This compound is primarily available as a research chemical
or a synthetic intermediate.

Chemical Structure and Properties
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Property Value Source

Molecular Formula C23H2204 PubChem[1][2]

Molecular Weight 362.4 g/mol PubChem[1][2]
methyl 2-[2,4-

IUPAC Name bis(phenylmethoxy)phenyllacet PubChem[1][2]
ate

CAS Number 151255-80-0 PubChem[1][2]

COC(=0)CC1=C(C=C(C=C1)
Canonical SMILES OCC2=CC=CC=C2)OCC3=CC  PubChem[1]
=CC=C3

UOBIGGKEPSUENK-
InChl Key PubChem[1][2]
UHFFFAOYSA-N

Synthesis and Experimental Protocols

Detailed, peer-reviewed experimental protocols for the synthesis of Methyl 2,4-
Bis(benzyloxy)phenylacetate are not readily available in the scientific literature. However, a
plausible synthetic route can be proposed based on standard organic chemistry
transformations and analogous reactions.

Hypothetical Synthesis Workflow

A common approach to synthesize such a compound would involve the benzylation of a
dihydroxyphenylacetic acid derivative, followed by esterification.
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Caption: A potential synthetic pathway for Methyl 2,4-Bis(benzyloxy)phenylacetate.

General Experimental Considerations (Hypothetical)

Step 1: Esterification of 2,4-Dihydroxyphenylacetic Acid

e Reactants: 2,4-Dihydroxyphenylacetic acid, Methanol (excess), and a catalytic amount of a
strong acid (e.g., H2S0a).

e Procedure: The reactants would be refluxed until the reaction is complete, as monitored by
Thin Layer Chromatography (TLC).

o Workup: The excess methanol would be removed under reduced pressure. The residue
would be dissolved in an organic solvent (e.g., ethyl acetate), washed with a saturated
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sodium bicarbonate solution and brine, dried over anhydrous sodium sulfate, and
concentrated to yield the crude methyl ester.

Step 2: Benzylation of Methyl 2,4-Dihydroxyphenylacetate

¢ Reactants: Methyl 2,4-dihydroxyphenylacetate, Benzyl bromide (or chloride), and a weak
base (e.g., potassium carbonate) in a polar aprotic solvent (e.g., acetone or DMF).

e Procedure: The mixture would be stirred, likely at an elevated temperature, until the starting
material is consumed (monitored by TLC).

o Workup: The reaction mixture would be filtered to remove the inorganic salts. The filtrate
would be concentrated, and the residue partitioned between an organic solvent and water.
The organic layer would be washed, dried, and concentrated. The crude product would then
be purified by column chromatography.

Analytical Data

Specific analytical data such as *H NMR, 3C NMR, IR, or mass spectrometry for Methyl 2,4-
Bis(benzyloxy)phenylacetate are not widely published. Characterization of the compound
would rely on standard spectroscopic techniques to confirm its structure.

Biological Activity and Applications

There is no direct evidence in the peer-reviewed scientific literature to suggest that Methyl 2,4-
Bis(benzyloxy)phenylacetate has any specific biological activity. Its structure, containing two
benzyl ether protecting groups, suggests that it is likely a chemical intermediate in the
synthesis of more complex molecules. These protecting groups are typically removed in later
synthetic steps to reveal the free hydroxyl groups, which may be important for biological activity
in the final target molecule.

Given the lack of data on biological activity, no signaling pathways involving this compound can
be described.

Potential as a Synthetic Intermediate

The phenylacetic acid scaffold is present in many biologically active compounds. It is plausible
that Methyl 2,4-Bis(benzyloxy)phenylacetate could serve as a building block in the synthesis
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of:
o Pharmaceuticals: As a precursor to more complex active pharmaceutical ingredients (APIs).

o Natural Product Analogues: For the synthesis of derivatives of naturally occurring
compounds with potential therapeutic properties.

o Research Probes: To create novel molecules for studying biological processes.

Conclusion

Methyl 2,4-Bis(benzyloxy)phenylacetate (CAS 151255-80-0) is a chemical compound with
limited publicly available data. While its physicochemical properties are documented, detailed
experimental protocols for its synthesis and comprehensive analytical data are scarce.
Crucially, there is no published research on its biological activity or mechanism of action. Its
primary role appears to be that of a synthetic intermediate in organic chemistry. Researchers
and drug development professionals interested in this molecule should consider it a starting
material for the synthesis of more complex target compounds and would need to perform their
own comprehensive characterization and biological evaluation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b168837?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b168837?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

